Cas no 2734773-24-9 (2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide)

• Product Name: 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide
• CAS No: 2734773-24-9
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.63
• CID: 5080542
• Update Time: 2026-03-01

2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide

• Inchi： 1S/C10H9ClF3NO2/c1-15(17-2)9(16)6-4-3-5-7(8(6)11)10(12,13)14/h3-5H,1-2H3
• InChI Key： QWZDXQZVMDMDFN-UHFFFAOYSA-N
• SMILES： C1C=CC(C(N(C)OC)=O)=C(Cl)C=1C(F)(F)F

Additional information on 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide

Comprehensive Guide to 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide (CAS No. 2734773-24-9)

2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide, with the CAS number 2734773-24-9, is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the trifluoromethyl group and the methoxy-N-methyl amide moiety, make it a versatile building block for drug discovery and agrochemical applications.

The chemical properties of 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide are of particular interest to researchers. The presence of the chloro and trifluoromethyl substituents on the benzene ring enhances its reactivity, allowing for selective modifications in synthetic pathways. This compound is often utilized in cross-coupling reactions, nucleophilic substitutions, and other transformations that are pivotal in modern organic chemistry. Its stability under various conditions makes it a reliable choice for laboratory use.

In recent years, the demand for 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide has surged due to its applications in the development of novel pharmaceuticals. Researchers are particularly interested in its potential as a precursor for trifluoromethylated compounds, which are known for their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate fluorine-containing groups into lead compounds to improve their pharmacokinetic properties.

Another area where 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide finds application is in agrochemical research. The trifluoromethyl group is a common feature in many herbicides and pesticides, contributing to their efficacy and environmental persistence. As the agricultural sector seeks more sustainable and effective solutions, compounds like this are becoming increasingly valuable. The ability to fine-tune the chemical structure for specific biological targets makes it a cornerstone in the design of next-generation agrochemicals.

The synthesis of 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include the introduction of the trifluoromethyl group via electrophilic or nucleophilic trifluoromethylation, followed by amide formation. Researchers are continually exploring more efficient and greener synthetic routes to produce this compound, reflecting the broader shift toward sustainable chemistry practices.

From a market perspective, the global demand for 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide is expected to grow steadily. The pharmaceutical and agrochemical industries are the primary drivers of this demand, with increasing investments in R&D. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of these industries. Additionally, the compound's relevance in academic research ensures a steady demand from universities and research institutions worldwide.

For those working with 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide, proper handling and storage are essential. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe usage. This includes working in a well-ventilated area, using appropriate personal protective equipment, and adhering to guidelines for chemical storage. These precautions are in line with the broader emphasis on laboratory safety and responsible chemical management.

In conclusion, 2-Chloro-N-methoxy-N-methyl-3-(trifluoromethyl)benzamide (CAS No. 2734773-24-9) is a compound of significant scientific and industrial importance. Its unique chemical structure and versatile applications make it a valuable asset in pharmaceutical and agrochemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of innovative solutions for health and agriculture. Researchers and industry professionals alike will find it an indispensable tool in their work.